Cas no 1817-67-0 (Phenol,4-methyl-2-(1-phenylethyl)-)

Phenol,4-methyl-2-(1-phenylethyl)- structure
1817-67-0 structure
Product Name:Phenol,4-methyl-2-(1-phenylethyl)-
CAS No:1817-67-0
MF:C15H16O
MW:212.286944389343
CID:197197
PubChem ID:95323
Update Time:2025-04-19

Phenol,4-methyl-2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-methyl-2-(1-phenylethyl)-
    • 4-METHYL-2-(1-PHENYL-ETHYL)-PHENOL
    • (+-)-4-Methyl-2-(1-phenyl-aethyl)-phenol
    • 2-trimethylsilyl-4-methylphenyl triflate
    • 4-methyl-2-(1-phenylethyl)phenol
    • 4-methyl-2-(trimethylsilyl)phenyl tiflate
    • 4-Methyl-2-(trimethylsilyl)phenyl Triflate
    • 4-methyl-2-(trimethylsilyl)phenyl trifluoromethanesulfonate
    • 6-(ALPHA-METHYLBENZYL)-2,4-XYLENOL
    • 2-(alpha-Methylbenzyl)-p-cresol
    • NSC1770
    • 1817-67-0
    • 2-(alpha-Methylbenzyl)-4-methylphenol
    • AKOS015967042
    • PX04Q6P39N
    • SCHEMBL222362
    • CHEMBL1795574
    • Q27286794
    • UNII-PX04Q6P39N
    • 2-(.alpha.-Methylbenzyl)-p-cresol
    • NIOSH/SL8800000
    • Phenol, 4-methyl-2-(1-phenylethyl)-
    • Phenol, 2-(alpha-methylbenzyl)-4-methyl-
    • NSC 1770
    • SL88000000
    • NSC-1770
    • Inchi: 1S/C15H16O/c1-11-8-9-15(16)14(10-11)12(2)13-6-4-3-5-7-13/h3-10,12,16H,1-2H3
    • InChI Key: DJRYJQNZAYJVGF-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C=C1C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.12000
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.85240

Phenol,4-methyl-2-(1-phenylethyl)- Related Literature

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